N-[(2-methoxyphenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-methylpentanamide

• IUPAC Name: N-[(2-methoxyphenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-methylpentanamide
• InChI: InChI=1S/C17H23N3O3/c1-11(2)9-10-15(21)19-16(17-18-12(3)23-20-17)13-7-5-6-8-14(13)22-4/h5-8,11,16H,9-10H2,1-4H3,(H,19,21)
• InChI Key: NDUWVGCSBPAHDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C(C2=CC=CC=C2OC)NC(=O)CCC(C)C
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

N-[(2-methoxyphenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-methylpentanamide, also known as MPO, is a chemical compound that has attracted attention from researchers due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[(2-methoxyphenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-methylpentanamide is not fully understood. However, it has been suggested that this compound may interact with proteins and other biomolecules through covalent bonding or non-covalent interactions. This compound may also affect the activity of enzymes and receptors in cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the aggregation of amyloid-beta peptides, which are associated with Alzheimer's disease. This compound has also been found to protect cells from oxidative stress and reduce inflammation. Additionally, this compound has been shown to have an effect on the activity of enzymes involved in neurotransmitter synthesis and metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-methoxyphenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-methylpentanamide in lab experiments is its fluorescent properties, which allow for easy detection and measurement. This compound is also relatively easy to synthesize and purify. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-[(2-methoxyphenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-methylpentanamide. One area of interest is the development of this compound-based therapeutics for neurodegenerative diseases. Another area of research is the investigation of this compound's interactions with proteins and other biomolecules. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular processes.

Synthesis Methods

The synthesis of N-[(2-methoxyphenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-methylpentanamide involves the reaction of 2-methoxybenzyl chloride and 5-methyl-1,2,4-oxadiazole-3-carboxylic acid with 4-methylpentan-2-amine. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-[(2-methoxyphenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-methylpentanamide has been found to have potential applications in scientific research. It has been used as a fluorescent probe for detecting metal ions, such as copper and zinc, in biological systems. This compound has also been used as a tool for studying protein-protein interactions and protein-ligand interactions. Additionally, this compound has been investigated for its potential as a therapeutic agent for neurodegenerative diseases.